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Compound of Interest

Compound Name: 2-Chloro-4-formylthiazole

Cat. No.: B112722 Get Quote

Essential Safety and Handling Guide for 2-Chloro-4-
formylthiazole
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Chloro-4-formylthiazole. The following

procedures and recommendations are based on available safety data for the compound and

similar chemical structures.

Chemical Identifier:

CAS Number: 5198-79-8[1]

Molecular Formula: C₄H₂ClNOS[1]

Hazard Summary: 2-Chloro-4-formylthiazole is classified as a solid that is harmful if

swallowed and may cause an allergic skin reaction.[1]

Personal Protective Equipment (PPE)
Consistent adherence to PPE guidelines is critical to minimize exposure and ensure personal

safety when handling 2-Chloro-4-formylthiazole. The precautionary statement P280

specifically mandates the use of protective gloves, protective clothing, and eye/face protection.

[1]
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Route of Exposure
Recommended Personal Protective
Equipment

Dermal (Skin)

Gloves: Chemical-resistant gloves (e.g., nitrile,

neoprene). Always inspect gloves for integrity

before use. Protective Clothing: Wear a lab coat

or chemical-resistant apron. For larger

quantities or risk of splash, impervious clothing

and arm covers are recommended.

Ocular (Eyes)

Eye Protection: Wear tightly fitting safety

goggles or a face shield to protect against dust

particles and splashes.[2]

Inhalation

Respiratory Protection: Work in a well-ventilated

area, preferably within a chemical fume hood, to

avoid inhalation of dust. If exposure limits are

exceeded or irritation is experienced, a full-face

respirator with an appropriate cartridge should

be used.[2]

Safe Handling and Operational Plan
Engineering Controls:

Always handle 2-Chloro-4-formylthiazole in a well-ventilated laboratory, preferably within a

certified chemical fume hood, to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Review the Safety Data Sheet (SDS) for any specific handling instructions.

Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to

contain any airborne particles. Use appropriate tools (e.g., spatula, weighing paper) to
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minimize dust generation.

During Reaction: Keep all containers of 2-Chloro-4-formylthiazole tightly sealed when not

in use. Clearly label all vessels containing the chemical.

Decontamination: After handling, thoroughly wash hands and any exposed skin with soap

and water. Decontaminate all work surfaces and equipment.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water. Seek medical attention if skin irritation or a rash occurs.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.

Disposal Plan
Dispose of 2-Chloro-4-formylthiazole and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Use sealed and properly labeled

containers for waste collection.

Workflow for Safe Handling of 2-Chloro-4-
formylthiazole

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b112722?utm_src=pdf-body
https://www.benchchem.com/product/b112722?utm_src=pdf-body
https://www.benchchem.com/product/b112722?utm_src=pdf-body
https://www.benchchem.com/product/b112722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Handling

Post-Handling Disposal

Emergency Response

Review SDS Select & Inspect PPE Verify Engineering Controls
(Fume Hood, Eyewash)

Weighing & Transfer
(in Fume Hood) Perform Operation

Decontaminate Work Area
& Equipment

SpillIf Spill Occurs

Personal Exposure
If Exposure Occurs

Wash Hands Collect Contaminated Waste Label & Seal Waste Container Dispose via HazWaste Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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